Cas no 5921-65-3 (6-Nonyl-1,3,5-triazine-2,4-diamine)

• Product Name: 6-Nonyl-1,3,5-triazine-2,4-diamine
• CAS No: 5921-65-3
• MF: C₁₂H₂₃N₅
• MW: 237.344521760941
• CID: 46259
• PubChem ID: 22209
• Update Time: 2025-07-23

6-Nonyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Nonyl-1,3,5-triazine-2,4-diamine
• 2,3-DIOLEOYL-SN-GLYCERO-1-PHOSPHORYLCHOLINE
• 2,4-DIAMINO-6-NONYL-1,3,5-TRIAZINE
• 6-Nonylguanamine
• Caprinoguanamine
• 2,4-DIAMINO-6-NONYL-S-TRIAZINE
• A832211
• W-110069
• FT-0686735
• 5921-65-3
• SB73619
• EINECS 227-645-2
• NSC-254526
• NSC254526
• 1,3,5-Triazine-2,4-diamine, 6-nonyl-
• SCHEMBL379144
• 79RV92H3TQ
• s-Triazine, 2,4-diamino-6-nonyl-
• NS00034109
• 6-Nonyl-2,4-diamino-1,3,5-triazine
• 2,6-Diamino-4-nonyl-1,3,5-triazine
• DTXSID40207955
• NSC 254526
• DTXCID90130446
• DB-081775
• G79940
• BDPPZSFVSOBOIX-UHFFFAOYSA-N

• MDL： MFCD03428355
• Inchi： 1S/C12H23N5/c1-2-3-4-5-6-7-8-9-10-15-11(13)17-12(14)16-10/h2-9H2,1H3,(H4,13,14,15,16,17)
• InChI Key： BDPPZSFVSOBOIX-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(N)=NC=1CCCCCCCCC

Computed Properties

• Exact Mass: 237.19500
• Monoisotopic Mass: 237.195346
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.7
• XLogP3: 3.7

Experimental Properties

• Density: 1.068
• Boiling Point: 453.9 °C at 760 mmHg
• Flash Point: 453.9 °C at 760 mmHg
• Refractive Index: 1.552
• PSA: 90.71000
• LogP: 3.49150

Additional information on 6-Nonyl-1,3,5-triazine-2,4-diamine

6-Nonyl-1,3,5-triazine-2,4-diamine: A Versatile Intermediate in Modern Pharmaceutical Chemistry

6-Nonyl-1,3,5-triazine-2,4-diamine is a key compound with the CAS No. 5921-65-3, characterized by its unique molecular structure that combines a triazine ring system with a nonyl chain. This compound has garnered significant attention in recent years due to its potential applications in drug development, materials science, and chemical synthesis. The 1,3,5-triazine core, a six-membered ring with three nitrogen atoms, provides a stable scaffold for functional group modifications, while the 2,4-diamine substituents enhance its reactivity and utility in various chemical processes.

The 6-Nonyl group, a nine-carbon hydrocarbon chain, imparts hydrophobic properties to the molecule, making it suitable for applications requiring membrane permeability or lipophilic interactions. This combination of structural features positions 6-Nonyl-1,3,5-triazine-2,4-diamine as a promising intermediate in the synthesis of bioactive compounds, particularly in the development of small-molecule drugs targeting specific biological pathways.

Recent studies have highlighted the role of 1,3,5-triazine derivatives in modulating enzyme activity and receptor binding. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated that triazine-based compounds exhibit potent inhibitory effects on kinases involved in cancer progression. The 2,4-diamine functionality in 6-Nonyl-1,3,5-triazine-2,4-diamine may enable the formation of hydrogen bonds with target proteins, enhancing its pharmacological activity. This property is particularly relevant in the design of inhibitors for protein kinases, which are critical in oncology and inflammatory diseases.

One of the most notable applications of 6-Nonyl-1,3,5-triazine-2,4-diamine is in the synthesis of antiviral agents. A 2024 study published in *Antiviral Research* reported that triazine derivatives with nonyl chains showed improved antiviral efficacy against RNA viruses by interfering with viral replication processes. The hydrophobic nature of the 6-Nonyl group likely facilitates the compound's interaction with lipid membranes of viral particles, enhancing its antiviral potential. This finding underscores the importance of structural modifications in optimizing the therapeutic profile of triazine-based drugs.

In addition to its pharmaceutical applications, 6-Nonyl-1,3,5-triazine-2,4-diamine has been explored for use in materials science. Researchers have investigated its potential as a building block for functional polymers, particularly in the development of stimuli-responsive materials. A 2023 paper in *Advanced Materials* described the synthesis of a triazine-based polymer with nonyl chains that exhibited reversible swelling behavior in response to pH changes. Such materials could have applications in drug delivery systems or smart textiles, where controlled release of active compounds is required.

The 1,3,5-triazine ring system is also known for its ability to form stable complexes with metal ions, a property that has been leveraged in the design of chelating agents. A 2024 study in *Inorganic Chemistry* reported the use of triazine derivatives in the selective binding of transition metals, which has implications for environmental remediation and industrial catalysis. While this application is outside the scope of direct pharmaceutical use, it highlights the versatility of the triazine scaffold in diverse chemical contexts.

From a synthetic perspective, 6-Nonyl-1,3,5-triazine-2,4-diamine serves as a valuable intermediate in the preparation of more complex molecules. Its reactivity is attributed to the presence of the 2,4-diamine groups, which can undergo various chemical transformations, including acylation, alkylation, and coupling reactions. This adaptability makes it a preferred choice for chemists working on the development of multi-functional compounds with tailored properties.

Recent advancements in computational chemistry have further expanded the utility of 6-Nonyl-1,3,5-triazine-2,4-diamine. Molecular modeling studies have predicted its potential interactions with specific biological targets, such as G-protein coupled receptors (GPCRs) and ion channels. These predictions are supported by experimental data from high-throughput screening campaigns, which have identified the compound as a lead candidate for further optimization in drug discovery programs.

The synthesis of 6-Nonyl-1,3,5-triazine-2,4-diamine typically involves the condensation of appropriate precursors, such as substituted ureas or thioureas, under controlled reaction conditions. The choice of solvent, temperature, and catalyst plays a critical role in determining the yield and purity of the final product. Green chemistry principles have been increasingly applied in its synthesis to minimize environmental impact, reflecting the growing emphasis on sustainable practices in the pharmaceutical industry.

As the demand for novel therapeutics continues to rise, the role of compounds like 6-Nonyl-1,3,5-triazine-2,4-diamine is expected to expand. Ongoing research is focused on enhancing its biological activity through structural modifications, such as the introduction of additional functional groups or the incorporation of heteroatoms. These efforts aim to address challenges such as drug resistance and poor bioavailability, which are critical barriers in the development of effective treatments.

In conclusion, 6-Nonyl-1,3,5-triazine-2,4-diamine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and versatile synthetic capabilities make it a valuable tool for the design of next-generation drugs and materials. As research in this area progresses, it is likely that this compound will play an increasingly important role in addressing complex medical and industrial challenges.